Cas no 1187165-74-7 (2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine)

• Product Name: 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine
• CAS No: 1187165-74-7
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• MDL: MFCD13153344
• CID: 4684476
• Update Time: 2025-05-19

2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine
• (6-Chloropyridin-3-yl)(2-(trifluoromethyl)phenyl)methanone
• IMED1405254418

• MDL： MFCD13153344
• Inchi： 1S/C13H7ClF3NO/c14-11-6-5-8(7-18-11)12(19)9-3-1-2-4-10(9)13(15,16)17/h1-7H
• InChI Key： FSYXDRWFGKQMNY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine

Introduction to 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine (CAS No. 1187165-74-7)

2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine, with the CAS number 1187165-74-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted pyridine ring and a trifluoromethylbenzoyl moiety, which contribute to its potential biological activities and applications.

The molecular formula of 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine is C₁₄H₈ClF₃N₂O, and its molecular weight is approximately 309.67 g/mol. The compound's structure can be visualized as a pyridine ring with a chlorine atom at the 2-position and a 2-trifluoromethylbenzoyl group at the 5-position. This specific arrangement of functional groups imparts unique chemical properties and reactivity, making it an interesting target for various synthetic and biological studies.

In recent years, 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine has been explored for its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the electronic distribution within the molecule, thereby affecting its reactivity and stability. This characteristic makes 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine a valuable building block in the development of novel compounds with enhanced biological activities.

2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine has been studied for its potential as an inhibitor of various enzymes and receptors. For instance, research has shown that compounds containing similar structural motifs exhibit potent inhibitory effects on kinases, which are key enzymes involved in signal transduction pathways. These pathways play crucial roles in cellular processes such as proliferation, differentiation, and apoptosis. By modulating these pathways, compounds like 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine could have therapeutic applications in diseases such as cancer and inflammatory disorders.

The synthesis of 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine typically involves multi-step reactions, including the formation of the pyridine ring and the introduction of the trifluoromethylbenzoyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 2-chloropyridine with 2-trifluoromethylbenzoic acid in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). This method provides high yields and good purity, making it suitable for large-scale production.

In addition to its potential as a pharmaceutical intermediate, 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine has also been investigated for its use in agrochemical applications. The trifluoromethyl group is known to enhance the stability and efficacy of agrochemicals by reducing their susceptibility to degradation by environmental factors such as light and moisture. This property makes compounds like 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine attractive candidates for developing new pesticides and herbicides with improved performance.

The safety profile of 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine is an important consideration in both pharmaceutical and agrochemical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have shown that while 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine exhibits low acute toxicity, it may have long-term effects that require further investigation. Therefore, appropriate handling and disposal procedures should be followed to ensure safety.

In conclusion, 2-Chloro-5-(2-trifluoromethylbenzoyl)pyridine (CAS No. 1187165-74-7) is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features and chemical properties make it a valuable intermediate for synthesizing novel compounds with potential therapeutic and agricultural benefits. Ongoing research continues to explore new avenues for utilizing this compound, highlighting its significance in modern scientific advancements.